Cas no 842135-62-0 (4-bromo-8-methyl-1(2H)-Isoquinolinone)

4-bromo-8-methyl-1(2H)-Isoquinolinone structure
842135-62-0 structure
Product Name:4-bromo-8-methyl-1(2H)-Isoquinolinone
CAS No:842135-62-0
MF:C10H8BrNO
MW:238.08062171936
CID:2135364
PubChem ID:66608911
Update Time:2025-07-31

4-bromo-8-methyl-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-8-methyl-1(2H)-Isoquinolinone
    • EN300-397665
    • LCUGUVPGYDRFTK-UHFFFAOYSA-N
    • 4-bromo-8-methyl-1,2-dihydroisoquinolin-1-one
    • 1(2H)-Isoquinolinone, 4-bromo-8-methyl-
    • SCHEMBL158010
    • 842135-62-0
    • DA-39822
    • 4-bromo-8-methyl-2h-isoquinolin-1-one
    • 1(2H)-Isoquinolinone,4-bromo-8-methyl-
    • Inchi: 1S/C10H8BrNO/c1-6-3-2-4-7-8(11)5-12-10(13)9(6)7/h2-5H,1H3,(H,12,13)
    • InChI Key: LCUGUVPGYDRFTK-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(C2C(C)=CC=CC=21)=O

Computed Properties

  • Exact Mass: 236.97893g/mol
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.1Ų

4-bromo-8-methyl-1(2H)-Isoquinolinone Pricemore >>

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